Cas no 402955-38-8 (Ertapenem Dimer Ester Impurity)

• Product Name: Ertapenem Dimer Ester Impurity
• CAS No: 402955-38-8
• MF: C₄₄H₅₀N₆O₁₄S₂
• MW: 951.029609203339
• CID: 1061360
• PubChem ID: 71316413
• Update Time: 2025-05-23

Ertapenem Dimer Ester Impurity Chemical and Physical Properties

Names and Identifiers

• Ertapenem Dimer Ester Impurity
• Ertabenem dimer V
• Ertapenem Dimer 4
• 402955-38-8
• (4R,5S,6S)-3-[(3S,5S)-5-[[3-[(1R,2R)-1-Carboxy-1-[(2S,3R)-5-carboxy-4-[(3S,5S)-5-[(3-carboxyphenyl)carbamoyl]pyrrolidin-3-yl]sulfanyl-3-methyl-3,4-dihydro-2H-pyrrol-2-yl]propan-2-yl]oxycarbonylphenyl]carbamoyl]pyrrolidin-3-yl]sulfanyl-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• Ertapenem Dimer II
• DTXSID50747711
• PUBCHEM_71316413
• (4R,5S,6S)-3-[[(3S,5S)-5-[[[3-[[(1R,2S)-2-Carboxy-2-[(2S,3R)-5-carboxy-4-[[(3S,5S)-5-[[(3-carboxyphenyl)amino]carbonyl]-3-pyrrolidinyl]thio]-3,4-dihydro-3-methyl-2H-pyrrol-2-yl]-1-methylethoxy]carbonyl]phenyl]amino]carbonyl]-3-pyrrolidinyl]thio]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic Acid

• Inchi： 1S/C44H50N6O14S2/c1-17-31(49-32(42(59)60)35(17)65-25-13-27(45-15-25)37(52)47-23-9-5-7-21(11-23)40(55)56)30(41(57)58)20(4)64-44(63)22-8-6-10-24(12-22)48-38(53)28-14-26(16-46-28)66-36-18(2)33-29(19(3)51)39(54)50(33)34(36)43(61)62/h5-12,17-20,25-31,33,35,45-46,51H,13-16H2,1-4H3,(H,47,52)(H,48,53)(H,55,56)(H,57,58)(H,59,60)(H,61,62)/t17-,18-,19-,20-,25+,26+,27+,28+,29-,30+,31-,33-,35?/m1/s1
• InChI Key： CLTRZTBUDCDKTQ-SZZJJTSISA-N
• SMILES： S([C@@H]1CN[C@H](C(NC2C=CC=C(C=2)C(=O)O[C@H](C)[C@H](C(=O)O)[C@H]2[C@@H](C)C(C(C(=O)O)=N2)S[C@@H]2CN[C@H](C(NC3C=CC=C(C(=O)O)C=3)=O)C2)=O)C1)C1=C(C(=O)O)N2C([C@H]([C@@H](C)O)[C@H]2[C@H]1C)=O

Computed Properties

• Exact Mass: 950.28264264g/mol
• Monoisotopic Mass: 950.28264264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 66
• Rotatable Bond Count: 18
• Complexity: 2040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 361Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA

Ertapenem Dimer Ester Impurity Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Carbapenems
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Carbapenems

Additional information on Ertapenem Dimer Ester Impurity

Recent Advances in the Study of Ertapenem Dimer Ester Impurity (402955-38-8)

The chemical compound 402955-38-8, commonly referred to as Ertapenem Dimer Ester Impurity, has garnered significant attention in recent pharmaceutical research due to its role as a critical impurity in the synthesis of Ertapenem, a widely used carbapenem antibiotic. This impurity is formed during the esterification process of Ertapenem and can impact the drug's efficacy and safety. Understanding its formation, characterization, and mitigation strategies is essential for ensuring the quality of Ertapenem-based therapeutics.

Recent studies have focused on the structural elucidation and analytical detection of 402955-38-8. Advanced techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have been employed to identify and quantify this impurity in Ertapenem formulations. These methods have demonstrated high sensitivity and specificity, enabling researchers to detect trace amounts of the dimer ester impurity, which is crucial for compliance with regulatory standards set by agencies like the FDA and EMA.

In addition to analytical advancements, researchers have explored the mechanistic pathways leading to the formation of Ertapenem Dimer Ester Impurity. Studies suggest that the impurity arises from the dimerization of Ertapenem molecules under specific conditions, such as elevated temperatures or prolonged storage. Understanding these conditions has allowed for the development of optimized synthesis protocols that minimize impurity formation, thereby improving the overall yield and purity of Ertapenem.

Another significant area of research involves the toxicological assessment of 402955-38-8. While Ertapenem itself is well-tolerated, the presence of its dimer ester impurity raises concerns about potential adverse effects. Recent in vitro and in vivo studies have investigated the impurity's cytotoxicity and genotoxicity, providing preliminary evidence that it may exhibit lower toxicity compared to other related impurities. However, further long-term studies are warranted to fully assess its safety profile.

The pharmaceutical industry has also made strides in developing purification techniques to remove Ertapenem Dimer Ester Impurity from final drug products. Techniques such as recrystallization, chromatography, and selective precipitation have shown promise in reducing impurity levels below the threshold limits. These advancements are critical for ensuring that Ertapenem formulations meet the stringent quality requirements for clinical use.

Looking ahead, ongoing research aims to further refine the detection and quantification methods for 402955-38-8, as well as to explore novel strategies for its prevention during the manufacturing process. Collaborative efforts between academia and industry are expected to drive innovation in this area, ultimately enhancing the safety and efficacy of Ertapenem-based therapies. This research not only addresses a specific impurity but also contributes to the broader understanding of pharmaceutical impurities and their management in drug development.